Cas no 186029-03-8 ((S)-1-(Pyridin-4-yl)propan-1-amine)

• Product Name: (S)-1-(Pyridin-4-yl)propan-1-amine
• CAS No: 186029-03-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 114717
• PubChem ID: 26722519
• Update Time: 2025-08-03

(S)-1-(Pyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, a-ethyl-, (aS)-
• 4-Pyridinemethanamine,alpha-ethyl-,(S)-(9CI)
• (S)-1-(pyridin-4-yl)propan-1-amine
• (1S)-1-(pyridin-4-yl)propan-1-amine
• (I+/-S)-I+/--Ethyl-4-pyridinemethanamine
• AKOS017405079
• (1S)-1-(4-Pyridyl)propylamine
• DTXSID001298484
• 186029-03-8
• BS-53217
• E79771
• SCHEMBL3466160
• (1S)-1-pyridin-4-ylpropan-1-amine
• (S)-1-(Pyridin-4-yl)propan-1-amine

• Inchi： 1S/C8H12N2/c1-2-8(9)7-3-5-10-6-4-7/h3-6,8H,2,9H2,1H3/t8-/m0/s1
• InChI Key： VGFZORUFTNLGLI-QMMMGPOBSA-N
• SMILES： N[C@H](C1C=CN=CC=1)CC

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-1-(Pyridin-4-yl)propan-1-amine

Introduction to (S)-1-(Pyridin-4-yl)propan-1-amine (CAS No. 186029-03-8)

(S)-1-(Pyridin-4-yl)propan-1-amine, also known by its CAS number 186029-03-8, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its pyridine ring and amino group, has been the subject of extensive research due to its unique properties and potential uses in drug design, catalysis, and material science. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of (S)-1-(Pyridin-4-yl)propan-1-amine consists of a pyridine ring substituted at the 4-position with a propaneamine group. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, contributes to the compound's stability and reactivity. The amino group attached to the propan chain introduces nucleophilic properties, making it a valuable building block in organic synthesis. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining the compound's biological activity and selectivity.

Recent studies have highlighted the importance of (S)-1-(Pyridin-4-yl)propan-1-amine in asymmetric catalysis. Researchers have utilized this compound as a chiral ligand in transition metal-catalyzed reactions, demonstrating high enantioselectivity in processes such as alkylation and cycloaddition. These findings underscore its potential in developing more efficient and environmentally friendly synthetic routes for complex molecules.

In the pharmaceutical industry, (S)-1-(Pyridin-4-yl)propan-1-amine has shown promise as a lead compound for drug discovery. Its ability to interact with various biological targets, including enzymes and receptors, makes it a valuable tool in designing bioactive molecules. For instance, recent research has explored its role as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating diseases such as hypertension and cancer.

The synthesis of (S)-1-(Pyridin-4-yl)propan-1-amino has also been optimized in recent years. Traditional methods involving Friedel-Crafts alkylation have been supplemented with more efficient approaches using palladium-catalyzed cross-coupling reactions. These advancements not only enhance yield but also improve the stereochemical control during synthesis, ensuring higher purity of the final product.

In addition to its role in drug discovery and catalysis, (S)-1-(Pyridin-4-y) has found applications in materials science. Its ability to coordinate with metal ions makes it a potential candidate for designing novel materials with tailored electronic properties. For example, researchers have explored its use in creating coordination polymers and metalloorganic frameworks (MOFs), which have applications in gas storage and catalysis.

The growing interest in (S)-1-(Pyridin-y) can be attributed to its unique combination of structural features and functional groups. Its aromaticity provides stability, while the amino group offers reactivity, making it a versatile molecule for diverse chemical transformations. Furthermore, its stereochemistry allows for fine-tuning of properties, enabling its use in highly specific applications.

In conclusion, (S)-1-(Pyridin-y) continues to be a focal point of research due to its wide-ranging applications and unique chemical properties. As advancements in synthetic methods and computational modeling continue to evolve, we can expect even more innovative uses of this compound in the near future.